methyl 2-[(2,4-diaminophenyl)thio]benzoate hydrochloride

• IUPAC Name: methyl 2-(2,4-diaminophenyl)sulfanylbenzoate;hydrochloride
• InChI: InChI=1S/C14H14N2O2S.ClH/c1-18-14(17)10-4-2-3-5-12(10)19-13-7-6-9(15)8-11(13)16;/h2-8H,15-16H2,1H3;1H
• InChI Key: MZEVXUXLVIVWKR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1SC2=C(C=C(C=C2)N)N.Cl
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

Methyl 2-[(2,4-diaminophenyl)thio]benzoate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used in the synthesis of novel drugs and is known for its unique mechanism of action.

Mechanism of Action

Methyl 2-[(2,4-diaminophenyl)thio]benzoate hydrochloride acts as an inhibitor of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA. By inhibiting this enzyme, this compound can prevent the growth and proliferation of cancer cells. This compound has also been shown to have antibacterial and antifungal properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. In vivo studies have shown that this compound can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2,4-diaminophenyl)thio]benzoate hydrochloride has several advantages for lab experiments. This compound is readily available and can be synthesized using relatively simple procedures. It has also been extensively studied, and its mechanism of action is well understood. However, one limitation of this compound is that it can be toxic to cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research involving methyl 2-[(2,4-diaminophenyl)thio]benzoate hydrochloride. One area of interest is the development of novel drugs based on this compound. Researchers are also investigating the potential use of this compound in the treatment of bacterial and fungal infections. Additionally, there is ongoing research into the mechanism of action of this compound, which could lead to the development of new therapies for cancer and other diseases.

Synthesis Methods

Methyl 2-[(2,4-diaminophenyl)thio]benzoate hydrochloride can be synthesized through a multi-step process. The first step involves the reaction of 2,4-diaminophenyl thiol with methyl 2-bromo benzoate in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with hydrochloric acid to yield the final product, this compound.

Scientific Research Applications

Methyl 2-[(2,4-diaminophenyl)thio]benzoate hydrochloride has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound is commonly used as a starting material in the synthesis of novel drugs due to its unique chemical structure and mechanism of action.